5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one
Overview
Description
5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C12H7BrN2O2S2 and its molecular weight is 355.2. The purity is usually 95.
BenchChem offers high-quality 5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one' involves the condensation of 5-bromo-7-methyl-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-2-one with 2-mercaptoacetic acid, followed by oxidation and cyclization to form the desired product.", "Starting Materials": [ "5-bromo-7-methyl-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-2-one", "2-mercaptoacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 5-bromo-7-methyl-3-(2-oxo-2-phenylethyl)-2,3-dihydro-1H-indol-2-one and 2-mercaptoacetic acid in acetic acid.", "Step 2: Add sodium hydroxide to the mixture and stir for 30 minutes.", "Step 3: Add hydrogen peroxide to the mixture and stir for 1 hour.", "Step 4: Filter the mixture and wash the solid with water.", "Step 5: Dry the solid and dissolve it in acetic acid.", "Step 6: Heat the solution to 80°C for 2 hours.", "Step 7: Cool the solution and filter the solid.", "Step 8: Wash the solid with water and dry it to obtain the desired product." ] } | |
CAS RN |
313955-56-5 |
Product Name |
5-bromo-7-methyl-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-2-one |
Molecular Formula |
C12H7BrN2O2S2 |
Molecular Weight |
355.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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